3,5-Dimethyl-1-phenyl-pyrazol-4-acetic acid methyl ester
Cat. No. B8475833
M. Wt: 244.29 g/mol
InChI Key: GUVMMMJOZYPOSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04146721
Procedure details
10 grams of a 50% suspension of sodium hydride in paraffin oil were dispersed in 100 milliliters dimethyl formamide and to the dispersion, thus obtained, 20 grams acetylacetone were added drop by drop. After completion of the evolution of hydrogen, 31 grams bromoacetic acid methyl ester were added dropwise with stirring to the reaction mixture at room temperature and the mixture was stirred for another 15 hours. The solvent was then distilled off, the residue was taken up in ether, and the ether solution extracted with water. By distillation of the ether solution 26 grams of crude 3,3-diacetylpropionic acid-methyl ester having a Kp10 of 112°-117° C. were obtained. The distilled 3,3-diacetyl-propionic acid methylester was reacted with 16.5 grams phenylhydrazine and 9 grams glacial acetic acid in 100 milliliters ethanol and the reaction product was recovered by the method described in Example (1a) above. 28 grams of crude 3,5-dimethyl-1-phenyl-pyrazol-4-acetic acid methyl ester were obtained, which, after recrystallization from a mixture of ethanol and wter, melted at 63°-64° C.
[Compound]
Name
suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
paraffin
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
52%
Identifiers
|
REACTION_CXSMILES
|
[H-].[Na+].C(CC(=O)C)(=O)C.[H][H].COC(=O)CBr.[CH3:18][O:19][C:20](=[O:29])[CH2:21][CH:22]([C:26](=O)[CH3:27])[C:23](=O)[CH3:24].[C:30]1([NH:36][NH2:37])[CH:35]=[CH:34][CH:33]=[CH:32][CH:31]=1>CN(C)C=O.C(O)C.C(O)(=O)C>[CH3:18][O:19][C:20](=[O:29])[CH2:21][C:22]1[C:26]([CH3:27])=[N:37][N:36]([C:30]2[CH:35]=[CH:34][CH:33]=[CH:32][CH:31]=2)[C:23]=1[CH3:24] |f:0.1|
|
Inputs
Step One
[Compound]
|
Name
|
suspension
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
|
[Compound]
|
Name
|
paraffin
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
|
Step Two
|
Name
|
|
|
Quantity
|
20 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)CC(C)=O
|
Step Three
|
Name
|
|
|
Quantity
|
31 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(CBr)=O
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
COC(CC(C(C)=O)C(C)=O)=O
|
|
Name
|
|
|
Quantity
|
16.5 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)NN
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
|
Name
|
|
|
Quantity
|
9 g
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring to the reaction mixture at room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
thus obtained
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the mixture was stirred for another 15 hours
|
|
Duration
|
15 h
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The solvent was then distilled off
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the ether solution extracted with water
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
By distillation of the ether solution 26 grams of crude 3,3-diacetylpropionic acid-methyl ester having a Kp10 of 112°-117° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
were obtained
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction product was recovered by the method
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(CC=1C(=NN(C1C)C1=CC=CC=C1)C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 28 g | |
| YIELD: PERCENTYIELD | 52% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
